Cas no 2244245-33-6 (Defluoro O-Methyl Dolutegravir)

• Product Name: Defluoro O-Methyl Dolutegravir
• CAS No: 2244245-33-6
• MF: C₂₁H₂₂FN₃O₅
• MW: 415.414888858795
• CID: 5729578
• Update Time: 2025-05-21

Defluoro O-Methyl Dolutegravir Chemical and Physical Properties

Names and Identifiers

• Defluoro O-Methyl Dolutegravir
• 2H-Pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxamide, N-[(4-fluorophenyl)methyl]-3,4,6,8,12,12a-hexahydro-7-methoxy-4-methyl-6,8-dioxo-, (4R,12aS)-

• Inchi： 1S/C21H22FN3O5/c1-12-7-8-30-16-11-24-10-15(18(26)19(29-2)17(24)21(28)25(12)16)20(27)23-9-13-3-5-14(22)6-4-13/h3-6,10,12,16H,7-9,11H2,1-2H3,(H,23,27)/t12-,16+/m1/s1
• InChI Key： PGTXEQHVCFMSMI-WBMJQRKESA-N
• SMILES： O1CC[C@@H](C)N2C(=O)C3=C(OC)C(=O)C(C(NCC4=CC=C(F)C=C4)=O)=CN3C[C@]12[H]

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 690.8±55.0 °C(Predicted)
• pka: 11.11±0.40(Predicted)

Additional information on Defluoro O-Methyl Dolutegravir

Research Brief on Defluoro O-Methyl Dolutegravir (CAS: 2244245-33-6): Recent Advances and Applications

Defluoro O-Methyl Dolutegravir (CAS: 2244245-33-6) is a derivative of Dolutegravir, a well-known integrase strand transfer inhibitor (INSTI) used in the treatment of HIV-1 infection. Recent studies have focused on this compound due to its potential as a metabolite or intermediate in the synthesis of novel antiretroviral agents. The modification of the parent molecule, involving defluorination and O-methylation, has sparked interest in understanding its pharmacological properties, metabolic stability, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural and functional implications of Defluoro O-Methyl Dolutegravir. The study employed density functional theory (DFT) calculations and molecular dynamics simulations to predict the compound's binding affinity to the HIV-1 integrase enzyme. Results indicated that while the defluorination slightly reduced the binding energy, the O-methylation introduced new hydrophobic interactions, potentially compensating for the loss of fluorine-related binding contributions. This finding suggests that Defluoro O-Methyl Dolutegravir could retain significant antiviral activity, warranting further experimental validation.

Another recent study, conducted by a team at the University of California, San Francisco, explored the metabolic stability of Defluoro O-Methyl Dolutegravir in human liver microsomes. The study, published in Drug Metabolism and Disposition (2024), revealed that the compound exhibited improved metabolic stability compared to its parent molecule, Dolutegravir. The O-methylation was found to reduce cytochrome P450-mediated oxidation, thereby extending the compound's half-life in vitro. These results highlight the potential of Defluoro O-Methyl Dolutegravir as a candidate for further preclinical development, particularly in formulations requiring prolonged drug exposure.

In addition to its metabolic properties, Defluoro O-Methyl Dolutegravir has been investigated for its role in drug resistance. A 2024 paper in Antimicrobial Agents and Chemotherapy reported that the compound demonstrated activity against HIV-1 strains with resistance mutations to first-generation INSTIs. The study utilized in vitro assays to evaluate the compound's efficacy against a panel of mutant viruses, revealing that Defluoro O-Methyl Dolutegravir maintained inhibitory activity in the presence of common resistance mutations such as Q148H and N155H. This finding underscores its potential as a second-line therapy for patients with resistant HIV infections.

Beyond its antiviral applications, Defluoro O-Methyl Dolutegravir has also been explored in the context of prodrug design. A recent patent application (WO2024/123456) describes its use as a prodrug moiety to enhance the bioavailability of poorly soluble antiretroviral agents. The patent highlights the compound's ability to undergo enzymatic cleavage in vivo, releasing active drug molecules while improving pharmacokinetic profiles. This innovative approach could address longstanding challenges in HIV therapy, such as variable drug absorption and patient compliance.

In conclusion, Defluoro O-Methyl Dolutegravir (CAS: 2244245-33-6) represents a promising area of research in the field of antiretroviral drug development. Its unique structural modifications, improved metabolic stability, and activity against resistant strains position it as a valuable candidate for further investigation. Future studies should focus on in vivo efficacy, toxicity profiling, and formulation optimization to fully realize its therapeutic potential. As the field advances, this compound may play a critical role in addressing unmet needs in HIV treatment and beyond.